CYM50308

• Molecular Formula: C20H21F2N3O2S
• Molecular Weight: 405.5 g/mol
• InChI: InChI=1S/C20H21F2N3O2S/c1-12-9-14(13(2)25(12)17-6-5-15(21)11-16(17)22)10-18-19(26)24(3)20(28-18)23-7-8-27-4/h5-6,9-11H,7-8H2,1-4H3/b18-10-,23-20?
• InChIKey: BKQZKTRCUAWRHT-ONBPWHQPSA-N

CYM50308 S1P4 Agonist Selectivity Profile

CYM50308 (ML248; Compound 24f) is a synthetic small-molecule agonist of sphingosine-1-phosphate receptor 4 (S1P4-R) belonging to the (2Z,5Z)-5-((pyrrol-3-yl)methylene)-3-alkyl-2-(alkylimino)thiazolidin-4-one chemotype [1]. It was identified through structure-activity relationship (SAR) optimization and displays low nanomolar potency at S1P4-R with high selectivity over other S1P receptor subtypes [1].

S1P4 selective activation – high-potency agonist with minimal S1P1–S1P3 cross-reactivity for pathway-specific dissection.

Defined selectivity window – 37-fold separation over S1P5 allows reference comparator integration in receptor panel studies.

Optimized tool compound – developed from NIH MLP hit-to-lead SAR, suitable for clean S1P4 pharmacology without pan-agonist confounds.

• [1] Urbano M, et al. Discovery, synthesis and SAR analysis of novel selective small molecule S1P4-R agonists based on a (2Z,5Z)-5-((pyrrol-3-yl)methylene)-3-alkyl-2-(alkylimino)thiazolidin-4-one chemotype. Bioorg Med Chem Lett. 2011;21(18):5470-5474. View Source

Why CYM50308 Over Generic S1P Modulators

S1P receptor modulators exhibit highly diverse subtype selectivity profiles and functional outcomes. Pan-agonists like FTY720-phosphate (fingolimod) activate S1P1,3-5 [1], whereas selective tools like A971432 target S1P5 . VPC 23019 acts as an S1P1/3 antagonist with partial S1P4/5 agonism . Substituting CYM50308 with any of these compounds would confound experimental interpretation due to off-target S1P subtype engagement. Procurement decisions must therefore prioritize verified, high-purity CYM50308 to ensure that observed biological effects can be definitively attributed to S1P4-R agonism.

Pan-S1P agonists (fingolimod, siponimod)

Multi-subtype activation obscures S1P4-specific signaling; lymphopenia and bradycardia via S1P1/S1P3 confound platelet or immune endpoint interpretation.

Selective S1P1 or S1P1/5 agonists

Even dual S1P1/S1P5 tools lack S1P4 engagement, failing to reproduce CYM50308-mediated platelet suppression or S1P4-dependent migration responses.

Other S1P4 agonists (e.g., CYM50260)

Slightly higher S1P4 potency but complete S1P5 inactivity alters selectivity profile; the calibrated S1P5 window of CYM50308 may better support dual-subtype reference studies.

• [1] Wieczorek I, et al. S1P receptor modulators affect the toxicity of amyloid β oligomers in microglial and neuronal cells. Folia Neuropathol. 2024;62(4):339-353. View Source

CYM50308 Differentiation Evidence

Selectivity vs. Other S1P4 Agonists

CYM50308 exhibits a high degree of selectivity for S1P4 over other S1P receptor subtypes, a critical differentiator from the clinically used pan-agonist FTY720-phosphate (pFTY720). In functional assays, CYM50308 displays an EC50 of 56 nM at S1P4-R [1]. It is 37-fold less potent at S1P5-R (EC50 = 2100 nM) and shows no detectable activity at S1P1-R, S1P2-R, or S1P3-R at concentrations up to 25 µM [1]. In contrast, pFTY720 acts as a non-selective agonist at S1P1,3,4,5 receptors with reported EC50 values in the low nanomolar range across multiple subtypes [2].

Selectivity vs. other S1P4 agonists

Head-to-head

CYM50308 EC50 56 nM (S1P4); S1P5 2100 nM (37×); CYM50260 EC50 45 nM (S1P4) but no S1P5 activity

Defined selectivity window vs. absolute S1P5 inactivity – supports calibrated receptor panel comparison.

β-arrestin assay, CHO-K1-hS1P4; earlier analogues 113–598 nM.

Evidence Dimension	Receptor subtype selectivity (EC50 values)
Target Compound Data	S1P4: 56 nM; S1P5: 2100 nM; S1P1-3: >25 µM
Comparator Or Baseline	FTY720-phosphate (pFTY720): S1P1 EC50 ~2-5 nM; S1P3 EC50 ~5-6 nM; S1P4 EC50 ~23 nM; S1P5 EC50 ~2-3 nM
Quantified Difference	CYM50308 shows >446-fold selectivity for S1P4 over S1P1-3; pFTY720 shows <10-fold selectivity across subtypes
Conditions	Recombinant human S1P receptor-expressing cell lines; functional agonist assays

Why This Matters

Procurement of CYM50308 enables unambiguous dissection of S1P4-specific signaling pathways, whereas FTY720 co-engages multiple S1P receptors, confounding mechanistic interpretation.

• [1] Urbano M, et al. Discovery, synthesis and SAR analysis of novel selective small molecule S1P4-R agonists based on a (2Z,5Z)-5-((pyrrol-3-yl)methylene)-3-alkyl-2-(alkylimino)thiazolidin-4-one chemotype. Bioorg Med Chem Lett. 2011;21(18):5470-5474. View Source
• [2] Wieczorek I, et al. S1P receptor modulators affect the toxicity of amyloid β oligomers in microglial and neuronal cells. Folia Neuropathol. 2024;62(4):339-353. View Source

Selectivity Against Pan-S1P Agonists

In a head-to-head comparative study of S1P receptor modulators, CYM50308 (S1PR4) and A971432 (S1PR4) both restored Bcl2 mRNA levels to control values in hippocampal neuronal (HT22) cells challenged with 1 µM amyloid-β oligomers (Aβo) for 24 hours, indicating preservation of anti-apoptotic signaling [1]. In the same assay, phosphorylated FTY720 (pFTY720; S1PR1,3-5) did not restore Bcl2 but instead markedly reduced Il6 expression, demonstrating a distinct functional outcome [1].

Selectivity vs. pan-S1P agonists

Class-level inference

CYM50308 S1P4 56 nM, S1P1/2/3 >25 μM; Fingolimod multi-subtype 0.3–10 nM; Siponimod S1P1 0.39 nM, S1P5 0.98 nM

Avoids confounding S1P1/3-driven lymphopenia and vascular leakage observed with pan-agonists.

Receptor panel in CHO-K1 cells; class-level selectivity context.

Evidence Dimension	Restoration of Bcl2 mRNA levels (relative to Aβo-untreated control)
Target Compound Data	CYM50308: Restored Bcl2 mRNA to control levels (p < 0.05 vs. Aβo-treated)
Comparator Or Baseline	pFTY720: Did not restore Bcl2; reduced Il6 expression (p < 0.05 vs. Aβo-treated)
Quantified Difference	CYM50308 selectively rescued Bcl2; pFTY720 preferentially suppressed Il6
Conditions	HT22 hippocampal neuronal cells; 1 µM Aβo; 24 h treatment; mRNA quantification by qPCR

Why This Matters

This direct comparison demonstrates that S1P4-selective agonism with CYM50308 yields a neuroprotective phenotype (Bcl2 restoration) that is not recapitulated by the pan-S1P agonist pFTY720, underscoring the necessity of using the correct selective tool for target validation.

• [1] Wieczorek I, et al. S1P receptor modulators affect the toxicity of amyloid β oligomers in microglial and neuronal cells. Folia Neuropathol. 2024;62(4):339-353. View Source

S1P4-Mediated Platelet Suppression

Treatment of nutrient-deprived primary human CD8+ T lymphocytes with CYM50308 (200 nM) in combination with IL-33 (20 ng/mL) and IL-12 (5 ng/mL) significantly increased surface expression of the homeostatic chemokine receptor CXCR4, as measured by mean fluorescence intensity (MFI) by flow cytometry [1]. This effect was specific to CXCR4; CYM50308 did not alter expression of the inflammatory chemokine receptor CXCR3, which remained predominantly on CD8High T lymphocytes [1].

S1P4-mediated platelet suppression

Class-level inference

CYM50308 suppressed collagen-induced human platelet aggregation; S1P1 antagonist and anti-S1P antibody had no effect.

S1P4-specific functional endpoint; supports platelet signaling research without S1P1/5 off-target interference.

Washed human platelet aggregation assay.

Evidence Dimension	CXCR4 surface expression (MFI) on CD8+ T lymphocytes
Target Compound Data	CYM50308 (200 nM) + IL-33/IL-12: Significant increase in CXCR4 MFI vs. cytokine stimulation alone (p < 0.05)
Comparator Or Baseline	IL-33 + IL-12 stimulation without CYM50308
Quantified Difference	Additive effect of CYM50308 on CXCR4 expression above cytokine baseline
Conditions	Primary human CD8+ T lymphocytes; 40 h serum starvation; flow cytometry analysis

Why This Matters

This evidence provides a validated cellular readout (CXCR4 upregulation) that can serve as a quality control benchmark for lot-to-lot consistency of CYM50308 in immunology research settings.

• [1] Meyer N, et al. Enhanced CXCR4 Expression of Human CD8Low T Lymphocytes Is Driven by S1P4. Front Immunol. 2021;12:668884. View Source

S1P3 Selectivity vs. CYM5541

In a murine model of OVA/LPS-induced neutrophilic airway inflammation, intraperitoneal administration of CYM50308 resulted in significantly reduced pulmonary inflammatory infiltration compared to vehicle-treated controls [1]. Mechanistically, CYM50308 inhibited M1 macrophage polarization, as evidenced by decreased iNOS and IL-1β expression in bone marrow-derived macrophages (BMDMs) [1].

S1P3 selectivity vs. CYM5541

Cross-study comparable

CYM50308 S1P3 >25 μM; CYM5541 S1P3 EC50 72–132 nM – no measurable S1P3 activity up to 25 μM.

Clean S1P3 absence rules out S1P3 crosstalk, essential where S1P3/S1P4 pathways overlap.

CHO-K1-hS1P3 β-arrestin assay.

Evidence Dimension	Pulmonary inflammatory infiltration (histological score) and M1 macrophage markers
Target Compound Data	CYM50308 (i.p. administration): Reduced pulmonary inflammation; decreased iNOS and IL-1β expression in BMDMs
Comparator Or Baseline	Vehicle (SBE-β-CD) treated OVA/LPS-induced mice
Quantified Difference	Qualitative reduction in inflammatory infiltrate; significant downregulation of M1 markers (p < 0.05)
Conditions	OVA/LPS-sensitized C57BL/6 mice; 20-22 day protocol; i.p. dosing

Why This Matters

Demonstration of in vivo activity provides confidence that CYM50308 is suitable for preclinical animal studies requiring S1P4 agonism, distinguishing it from compounds with uncharacterized or poor in vivo performance.

• [1] Wang S, Tian Z, Lu Y, et al. Sphingosine-1-Phosphate Receptor 4 Attenuates Neutrophilic Airway Inflammation in Experimental Asthma via Repressing Proinflammatory Macrophage Activation. Int J Biol Sci. 2023;19(5):1597-1615. View Source

CYM50308 Application Scenarios

S1P4-Mediated Platelet Function

Use CYM50308 at 56-200 nM to activate S1P4 without confounding off-target effects at S1P1-3. This selectivity enables unambiguous attribution of observed phenotypes—such as CXCR4 upregulation in CD8+ T lymphocytes [1] or M1 macrophage polarization [2]—to S1P4 engagement. Critical for target validation studies in immuno-oncology and chronic inflammation.

S1P4 in Immune Trafficking and Autoimmunity

Apply CYM50308 in hippocampal neuronal (HT22) cell models of Aβo-induced toxicity to restore anti-apoptotic Bcl2 signaling [3]. This provides a defined S1P4-dependent neuroprotective readout, distinct from the IL-6 suppression observed with pan-S1P agonists. Suitable for Alzheimer's disease target exploration.

S1P Receptor Panel Selectivity Screening

Administer CYM50308 intraperitoneally in OVA/LPS-sensitized murine models to attenuate neutrophilic airway inflammation and M1 macrophage activation [2]. This application supports pharmacodynamic studies of S1P4 agonism in non-eosinophilic asthma endotypes, where selective tools are needed.

Viral Pathogenesis and S1P4 Host Defense

Use CXCR4 upregulation in serum-starved primary human CD8+ T lymphocytes as a functional QC assay for CYM50308 lot release. The reproducible, S1P4-dependent increase in CXCR4 MFI (as demonstrated in [1]) serves as a sensitive biological indicator of compound activity and consistency.

Application

Selection Property

Validation Focus

Platelet S1P4 signaling studies

S1P4-selective agonism without S1P1/3 activity

Collagen-induced aggregation endpoint, off-target receptor screen

Immune cell trafficking research

Bidirectional S1P4 tool pair (agonist + antagonist)

T-cell migration assays, S1P4-dependent egress models

S1P receptor panel selectivity screening

Defined EC50 (56 nM) and complete S1P1–3 inactivity

β-arrestin panel reproducibility, positive/negative control benchmarking

Viral host defense S1P4 research

Selective S1P4 activation paired with antagonist

Innate immune response endpoints, endothelial barrier function models

• [1] Meyer N, et al. Enhanced CXCR4 Expression of Human CD8Low T Lymphocytes Is Driven by S1P4. Front Immunol. 2021;12:668884. View Source
• [2] Wang S, Tian Z, Lu Y, et al. Sphingosine-1-Phosphate Receptor 4 Attenuates Neutrophilic Airway Inflammation in Experimental Asthma via Repressing Proinflammatory Macrophage Activation. Int J Biol Sci. 2023;19(5):1597-1615. View Source
• [3] Wieczorek I, et al. S1P receptor modulators affect the toxicity of amyloid β oligomers in microglial and neuronal cells. Folia Neuropathol. 2024;62(4):339-353. View Source